Cas no 123374-32-3 (1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester
• CAS No: 123374-32-3
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 3696669
• PubChem ID: 14442284
• Update Time: 2025-10-28

1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester
• ethyl 3-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate
• ethyl3-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate
• 123374-32-3
• G59519
• EN300-6762956
• Ethyl 3-(chloromethyl)-1-methylpyrazole-4-carboxylate

• Inchi： 1S/C8H11ClN2O2/c1-3-13-8(12)6-5-11(2)10-7(6)4-9/h5H,3-4H2,1-2H3
• InChI Key： GJQRGCVYMTZOQI-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(OCC)=O)C(CCl)=N1

Computed Properties

• Exact Mass: 202.0509053Da
• Monoisotopic Mass: 202.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester

Chemical Profile of 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester (CAS No: 123374-32-3)

1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester, identified by the CAS number 123374-32-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic organic molecules, which are widely recognized for their diverse biological activities and applications in drug development. The structural framework of this ester derivative incorporates a chloromethyl substituent at the 3-position and an ethyl ester group at the 1-position of the pyrazole core, making it a versatile intermediate for synthesizing more complex pharmacophores.

The 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester molecule exhibits unique chemical properties that make it valuable in synthetic chemistry. The presence of the chloromethyl group (–CH₂Cl) provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines or alcohols. This reactivity is particularly useful in constructing biaryl structures or incorporating other pharmacologically relevant moieties. Additionally, the ethyl ester group (–COOEt) enhances solubility in polar organic solvents and can be further modified through hydrolysis or transesterification to yield carboxylic acids or other esters, respectively.

In recent years, pyrazole derivatives have garnered considerable attention in the pharmaceutical industry due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester derivative has been explored as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The chloromethyl functionality serves as a key handle for linking other pharmacophoric units, facilitating the creation of hybrid molecules with enhanced efficacy.

One of the most compelling aspects of this compound is its role in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The pyrazole core is known to interact with hinge regions of kinase active sites, making it an ideal scaffold for designing inhibitors. The 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester derivative has been investigated as a lead compound in generating potent kinase inhibitors. By modifying its structure through combinatorial chemistry or structure-based drug design, researchers have identified derivatives with improved binding affinity and selectivity against specific kinases.

The synthesis of 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester involves multi-step organic reactions that highlight its synthetic utility. Typically, the process begins with the condensation of appropriately substituted hydrazines with β-ketoesters or α-haloketones to form the pyrazole ring. Subsequent functionalization at the 3-position introduces the chloromethyl group through reactions such as chlorination or thioester exchange. Finally, esterification at the 1-position is achieved using ethanol in the presence of an acid catalyst. This synthetic route underscores the compound's importance as a building block in medicinal chemistry.

Recent advances in computational chemistry have further enhanced the understanding of how 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester interacts with biological targets. Molecular docking studies have revealed that its pyrazole core can effectively bind to pockets on proteins such as kinases and transcription factors. The chloromethyl group provides additional interactions through hydrogen bonding or hydrophobic effects, stabilizing the binding conformation. These insights have guided medicinal chemists in optimizing lead compounds into viable drug candidates by suggesting modifications that improve binding affinity and reduce off-target effects.

The pharmaceutical industry continues to explore novel applications for 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester, particularly in oncology research. Given its structural features and biological activity profile, this compound has been tested against various cancer cell lines to evaluate its potential as an anticancer agent. Preliminary results indicate that derivatives of this molecule exhibit inhibitory effects on proliferation and induce apoptosis in cancer cells by modulating key signaling pathways involved in tumor growth and survival. These findings warrant further investigation into its therapeutic potential.

In addition to its applications in drug development, 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester has found utility in agrochemical research. Pyrazole derivatives are known for their herbicidal and pesticidal properties due to their ability to disrupt essential enzymatic processes in plants and pests. Researchers have synthesized analogs of this compound to develop environmentally friendly alternatives to conventional agrochemicals. The versatility of its functional groups allows for fine-tuning its bioactivity against specific targets while minimizing adverse effects on non-target organisms.

The chemical stability and shelf-life of 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester are critical considerations for industrial applications. Under appropriate storage conditions—such as cool temperatures and inert atmospheres—the compound remains stable for extended periods without degradation. However, exposure to moisture or strong oxidizing agents can lead to hydrolysis or side reactions that compromise its integrity. Manufacturers must adhere to stringent quality control measures to ensure product consistency and efficacy throughout its intended use.

The regulatory landscape governing the use of 1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester reflects its significance in pharmaceutical research and development. Regulatory agencies require comprehensive toxicological studies before approving new drug candidates derived from this compound or its analogs. These studies assess acute toxicity, chronic exposure risks, and potential long-term health effects to ensure patient safety during clinical trials and subsequent commercialization efforts.

In conclusion,1H-Pyrazole-4-carboxylic acid, 3-(chloromethyl)-1-methyl-, ethyl ester (CAS No: 123374-32-3) represents a cornerstone compound in modern medicinal chemistry due to its structural versatility and broad range of biological activities.
It serves as a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases.
Its role
in developing kinase inhibitors
and other pharmacologically relevant molecules underscores its importance
in ongoing research efforts.
As advancements
in synthetic methodologies
and computational biology continue,
the potential applications
of this compound
are expected
to expand further,
offering new opportunities
for innovation.